Cas no 211616-63-6 (2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile)

• Product Name: 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile
• CAS No: 211616-63-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD10465690
• CID: 1398959
• PubChem ID: 10464594
• Update Time: 2025-05-24

2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanenitrile, b-hydroxy-a-methylene-
• 2-[hydroxy(pyridin-3-yl)methyl]prop-2-enenitrile
• 3-Pyridinepropanenitrile, β-hydroxy-α-methylene-
• 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile

• MDL： MFCD10465690
• Inchi： 1S/C9H8N2O/c1-7(5-10)9(12)8-3-2-4-11-6-8/h2-4,6,9,12H,1H2
• InChI Key： JOTLMTYVEFIXPL-UHFFFAOYSA-N
• SMILES： C(#N)C(C(O)C1=CC=CN=C1)=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile

Introduction to 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile (CAS No. 211616-63-6)

2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 211616-63-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nitrile-containing heterocyclic derivatives, featuring a pyridine core appended with a hydroxymethyl group and an acrylonitrile moiety. The unique structural configuration of this molecule imparts distinct chemical properties and biological activities, making it a valuable scaffold for drug discovery and molecular design.

The pyridine ring in 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile serves as a privileged structural motif in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Pyridine derivatives are widely recognized for their role in pharmaceuticals, with numerous FDA-approved drugs incorporating this scaffold. The presence of the hydroxymethyl group introduces polarity and hydrogen bonding capabilities, enhancing the compound's solubility and binding affinity. Additionally, the acrylonitrile functional group contributes to reactivity, enabling further chemical modifications through nucleophilic addition or cycloaddition reactions.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile, allowing for scalable production and exploration of its derivatives. Modern techniques such as transition-metal-catalyzed cross-coupling reactions, including palladium-catalyzed C-H activation, have enabled the construction of complex pyridine-based architectures with high precision. These methods have been instrumental in generating libraries of analogs for high-throughput screening (HTS) campaigns, accelerating the discovery of novel bioactive compounds.

In the realm of pharmaceutical research, 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile has been investigated for its potential pharmacological effects. Studies have highlighted its interactions with various biological pathways, including enzyme inhibition and receptor modulation. For instance, derivatives of this compound have shown promise in inhibiting kinases and phosphodiesterases, which are critical targets in oncology and cardiovascular diseases. Furthermore, the pyridine moiety's ability to engage with metal ions has been exploited in designing metallo-drugs, where coordination complexes exhibit enhanced stability and bioavailability.

The acrylonitrile group in 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile offers versatility in post-synthetic modifications. Functionalization at this site can yield diverse derivatives, such as amides, esters, or thiols, each with tailored biological properties. This adaptability has been leveraged in developing prodrugs or targeted delivery systems, where specific modifications enhance metabolic stability or cellular uptake. Additionally, computational modeling has played a pivotal role in predicting the binding modes of this compound to biological targets, aiding in rational drug design.

Emerging research also explores the role of 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile in environmental chemistry and material science. Its reactivity with atmospheric pollutants has been studied for potential applications in green chemistry initiatives. Furthermore, the compound's ability to form coordination complexes with transition metals has been investigated for catalytic applications in organic synthesis or polymer stabilization. These interdisciplinary applications underscore the broad utility of this molecule beyond traditional pharmaceuticals.

The synthesis of 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile involves multi-step organic transformations that highlight modern synthetic strategies. Key steps often include condensation reactions between pyridine derivatives and malononitrile precursors under basic conditions, followed by functional group interconversions such as hydroxymethylation or cyanation. Advances in flow chemistry have further refined these processes, enabling continuous production with improved yields and reduced waste generation. Such innovations align with sustainable chemistry principles, emphasizing efficiency and environmental responsibility.

The pharmacokinetic profile of 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile remains an area of active investigation. Studies indicate that modifications to the hydroxymethyl group can significantly influence metabolic clearance rates and distribution within biological systems. Pharmacokinetic modeling has been employed to predict optimal dosing regimens and assess potential drug-drug interactions. These insights are crucial for translating preclinical findings into clinical efficacy during drug development pipelines.

In conclusion, 2-hydroxy(pyridin-3-yl)methylprop-2-enenitrile (CAS No. 211616-63-6) represents a versatile molecular scaffold with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features—comprising a pyridine, hydroxymethyl, and acrylonitrile moiety—endow it with distinctive chemical properties that make it valuable for drug discovery and synthetic innovation. As research continues to uncover new applications for this compound, 2-hydroxy(pyridin-3-) -yl)methylprop - 2 - enenitrile is poised to remain a cornerstone of modern chemical research.